2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide

• IUPAC Name: 2-ethoxy-N-[(4-thiophen-3-yloxan-4-yl)methyl]acetamide
• InChI: InChI=1S/C14H21NO3S/c1-2-17-9-13(16)15-11-14(4-6-18-7-5-14)12-3-8-19-10-12/h3,8,10H,2,4-7,9,11H2,1H3,(H,15,16)
• InChI Key: QUYIBNOXAOREEM-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCC1(CCOCC1)C2=CSC=C2
• Molecular Formula: C14H21NO3S
• Molecular Weight: 283.39 g/mol
• CAS No.: 2320686-42-6

Description

2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide is a synthetic small molecule characterized by a tetrahydropyran (THP) ring substituted with a thiophene group at the 4-position. The acetamide moiety is linked via an ethoxy group to the THP scaffold.

Biological Activity

2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide is $C_{14}H_{21}NO_3S$, with a molecular weight of approximately 285.39 g/mol. The compound features a thiophene ring and a tetrahydro-pyran moiety, which are known to contribute to various biological activities.

Antimicrobial Activity

Recent studies have demonstrated that compounds containing thiophene derivatives exhibit significant antimicrobial properties. For instance, similar compounds have shown effectiveness against Gram-positive and Gram-negative bacteria. The presence of the thiophene ring is believed to enhance membrane permeability, leading to increased antimicrobial activity .

Anticancer Properties

Research has indicated that 2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide may possess anticancer properties. In vitro studies have shown that related compounds can induce apoptosis in cancer cell lines through the activation of caspases and modulation of cell cycle regulators . The specific mechanisms by which this compound exerts its effects remain an area for further investigation.

Structure-Activity Relationship (SAR)

The SAR studies highlight that modifications to the thiophene and tetrahydro-pyran moieties can significantly impact the biological activity of the compound. For example, substituents on the thiophene ring can alter lipophilicity and electronic properties, influencing binding affinity to biological targets .

Case Studies

• Antimicrobial Efficacy : A study conducted on a series of thiophene derivatives, including those structurally similar to 2-ethoxy-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide, reported minimum inhibitory concentrations (MICs) against Staphylococcus aureus and Escherichia coli ranging from 10 µg/mL to 50 µg/mL, indicating promising antimicrobial potential .
• Cytotoxicity Against Cancer Cells : In a study evaluating the cytotoxic effects of various acetamides, one derivative exhibited an IC50 value of 15 µM against human breast cancer cells (MCF7), suggesting that structural modifications can lead to enhanced anticancer activity .

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	Reference
Antimicrobial	Thiophene derivatives	Effective against Gram-positive bacteria
Anticancer	Acetamide derivatives	Induced apoptosis in cancer cell lines
Cytotoxicity	Various acetamides	IC50 values ranging from 10 µM to 50 µM

Comparison with Similar Compounds

N-(4-chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide

• Structure : Features a pyridine core with styryl substituents and a thioacetamide linkage to a 4-chlorophenyl group.
• Synthesis: Prepared via refluxing 2-chloro-N-(4-chlorophenyl)acetamide with a pyridine derivative in ethanol, using sodium acetate as a base. Yield: 85% .
• Key Differences : Unlike the target compound, this analog lacks the THP and thiophene moieties, instead incorporating a pyridine ring and aromatic styryl groups. The ethoxy group in the target compound may enhance solubility compared to the chlorophenyl substituent here.

Ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate

• Structure : Contains a pyrimidine ring with a thietane (3-membered sulfur ring) substituent and an ethyl ester group.
• Synthesis: Derived from alkylation of a pyrimidinone precursor with 2-chloromethylthiirane .
• Key Differences : The pyrimidine and thietane groups contrast with the THP and thiophene in the target compound. The ester functional group in this analog may confer lower metabolic stability compared to the acetamide in the target molecule .

2-[(1,6-dihydro-6-oxo-4-methyl-2-pyrimidinyl)thio]-N-acetamides

• Structure: Pyrimidinone core with a thioacetamide side chain.
• Synthesis : Alkylation of thiopyrimidines using sodium methylate and chloroacetamides .

Physicochemical and Pharmacokinetic Properties

Compound	Core Structure	Key Substituents	Synthetic Yield	Functional Group	Potential ADMET Properties
Target Compound	THP + Thiophene	Ethoxy, Acetamide	Not reported	Acetamide	Likely moderate solubility, CNS penetration
N-(4-chlorophenyl)-...acetamide	Pyridine	Styryl, Chlorophenyl	85%	Thioacetamide	Low solubility, possible hepatotoxicity
Ethyl 2-[6-methyl-...]acetate	Pyrimidine	Thietane, Ethyl ester	Not reported	Ester	Rapid esterase hydrolysis, short half-life
2-[(Pyrimidinyl)thio]-N-acetamides	Pyrimidinone	Methyl, Thioacetamide	Not reported	Acetamide	Enhanced stability vs. ester analogs